Cas no 99368-20-4 (2-Amino-N-ethylnicotinamide)

• Product Name: 2-Amino-N-ethylnicotinamide
• CAS No: 99368-20-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 4815884
• PubChem ID: 13533250
• Update Time: 2025-04-23

2-Amino-N-ethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethylnicotinamide
• 2-amino-N-ethylpyridine-3-carboxamide
• BS-51825
• AKOS011352136
• SCHEMBL13973141
• E84802
• 99368-20-4
• 2-Amino-N-ethylnicotinamide

• Inchi： 1S/C8H11N3O/c1-2-10-8(12)6-4-3-5-11-7(6)9/h3-5H,2H2,1H3,(H2,9,11)(H,10,12)
• InChI Key： SMOOYAZTCXIFNZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1N)NCC

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68

Additional information on 2-Amino-N-ethylnicotinamide

Comprehensive Guide to 2-Amino-N-ethylnicotinamide (CAS No. 99368-20-4): Properties, Applications, and Market Insights

2-Amino-N-ethylnicotinamide (CAS No. 99368-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also known as N-ethyl-2-aminonicotinamide, belongs to the nicotinamide derivative family and exhibits unique chemical properties that make it valuable in various scientific applications. Researchers and industry professionals frequently search for terms like "2-Amino-N-ethylnicotinamide uses," "99368-20-4 solubility," and "N-ethyl-2-aminonicotinamide synthesis," highlighting its growing relevance in modern chemistry.

The molecular structure of 2-Amino-N-ethylnicotinamide features a pyridine ring substituted with an amino group and an N-ethylcarboxamide moiety. This configuration contributes to its moderate polarity, making it soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). With a molecular formula of C₈H₁₁N₃O and a molecular weight of 165.19 g/mol, this compound demonstrates stability under standard laboratory conditions. Recent studies have explored its potential as a building block in medicinal chemistry, particularly in the development of novel enzyme inhibitors and receptor modulators.

In pharmaceutical research, 2-Amino-N-ethylnicotinamide serves as a key intermediate for synthesizing more complex molecules. Its structural similarity to nicotinamide adenine dinucleotide (NAD+) has prompted investigations into its potential biological activities. Current trends show increased interest in "2-Amino-N-ethylnicotinamide biological activity" and "99368-20-4 mechanism of action," reflecting the scientific community's focus on exploring its therapeutic applications. The compound's ability to participate in hydrogen bonding and its moderate lipophilicity make it particularly interesting for drug design projects targeting metabolic pathways.

The synthesis of 2-Amino-N-ethylnicotinamide typically involves the reaction of 2-aminonicotinic acid with ethylamine under controlled conditions. Process optimization for "N-ethyl-2-aminonicotinamide production" remains an active area of research, with recent publications focusing on greener synthetic approaches and improved yield methodologies. Analytical characterization techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of this compound, which is typically supplied as a white to off-white crystalline powder.

Market analysis reveals growing demand for 2-Amino-N-ethylnicotinamide in academic and industrial research settings. The compound's CAS number (99368-20-4) serves as a crucial identifier in chemical databases and procurement systems. Suppliers often highlight specifications including purity levels (generally ≥95% by HPLC), melting point range (typically 140-145°C), and storage recommendations (usually 2-8°C in a dry environment). Recent search trends indicate particular interest in "2-Amino-N-ethylnicotinamide suppliers" and "99368-20-4 price," suggesting its increasing commercial importance.

From a regulatory perspective, 2-Amino-N-ethylnicotinamide is not currently classified as hazardous under major chemical safety frameworks. However, standard laboratory precautions should be observed when handling this material, including the use of personal protective equipment and proper ventilation. The compound's safety profile and stability have contributed to its adoption in various research applications, particularly in projects investigating "nicotinamide derivatives in drug discovery" and "small molecule modulators of metabolic enzymes."

Emerging applications of 2-Amino-N-ethylnicotinamide extend beyond pharmaceutical research. Recent studies have explored its potential in materials science, particularly as a precursor for functionalized polymers and coordination complexes. The compound's ability to form stable complexes with metal ions has sparked interest in "99368-20-4 coordination chemistry" and "N-ethyl-2-aminonicotinamide metal complexes." These developments align with current scientific trends toward multifunctional organic compounds with diverse application potential.

Quality control protocols for 2-Amino-N-ethylnicotinamide emphasize the importance of rigorous analytical verification. Common specifications include residual solvent limits, heavy metal content restrictions, and microbiological testing where applicable. Researchers frequently search for "2-Amino-N-ethylnicotinamide analytical methods" and "CAS 99368-20-4 purity standards," underscoring the need for reliable characterization data in experimental work. The compound's stability under various storage conditions makes it suitable for long-term research projects requiring consistent material quality.

The future outlook for 2-Amino-N-ethylnicotinamide appears promising, with potential expansions into new research areas. Current investigations are examining its role in enzyme inhibition studies, particularly targeting NAD+-dependent enzymes. The growing body of literature on "nicotinamide analogs in therapeutic development" suggests that compounds like N-ethyl-2-aminonicotinamide will continue to play important roles in advancing biochemical research and pharmaceutical innovation.

For researchers working with 2-Amino-N-ethylnicotinamide, proper documentation and handling procedures are essential. The compound's CAS registry number (99368-20-4) should be clearly indicated in all experimental records and publications. As interest in specialized nicotinamide derivatives grows, this compound is likely to remain a valuable tool for scientists exploring new frontiers in medicinal chemistry and biochemical research.